Cas no 104642-21-9 (3H-Cyclonona[def]biphenylene,(Z,Z)- (9CI))

• Product Name: 3H-Cyclonona[def]biphenylene,(Z,Z)- (9CI)
• CAS No: 104642-21-9
• MF: C₁₇H₁₂
• MW: 216.277184486389
• CID: 230923
• PubChem ID: 5462740
• Update Time: 2025-04-19

3H-Cyclonona[def]biphenylene,(Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclonona[def]biphenylene,(Z,Z)- (9CI)
• 3H-Cyclonona(def)biphenylene
• 3H-Cyclonona[def]biphenylene
• (1Z,4Z)-3H-cyclonona[def]biphenylene
• (8Z,11Z)-tetracyclo[11.4.0.02,7.03,17]heptadeca-1,3(17),4,6,8,11,13,15-octaene
• 104642-21-9

• Inchi： 1S/C17H12/c1-2-6-12-8-4-10-14-15-11-5-9-13(7-3-1)17(15)16(12)14/h2-11H,1H2/b6-2-,7-3-
• InChI Key： FNQKRQMQQQHBTE-PORYWJCVSA-N
• SMILES： C12C3C=CCC=CC4=CC=CC(=C1C=CC=3)C=24 |c:2,5|

Computed Properties

• Exact Mass: 216.09396
• Monoisotopic Mass: 216.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0